Pharma QC labs face method validation failure if using surrogate impurity standards. Desisopropyl ethyl torsemide (CAS 58155-35-4) is the exact N-ethyl analog required by USP/EP monographs for torsemide impurity C quantification.
Ensure regulatory compliance with the definitive standard.
Desisopropyl ethyl torsemide (CAS 58155-35-4), officially designated as Torsemide EP/USP Impurity C, is a critical analytical reference standard. Structurally, it is the N-ethyl analog of the loop diuretic torsemide, where the active pharmaceutical ingredient's (API) characteristic isopropyl moiety is replaced by an ethyl group. In pharmaceutical procurement and quality control, this compound is strictly utilized for analytical calibration, system suitability testing, and pharmacopeial compliance rather than as an active therapeutic or synthetic precursor. It is essential for validating stability-indicating reverse-phase high-performance liquid chromatography (RP-HPLC) and ultra-performance liquid chromatography (UPLC) methods, ensuring that manufacturing batches of torsemide meet the stringent purity thresholds mandated by regulatory bodies [1].
USP/EP compendial impurity C marker for torsemide analysis
Non-therapeutic chromatographic standard for HPLC/UPLC system suitability
Distinct N-ethyl urea structure ensures unambiguous impurity identification
In the context of pharmaceutical quality control, substituting Desisopropyl ethyl torsemide with closely related analogs—such as Torsemide Impurity D (the butyl analog) or the parent Torsemide API—is analytically invalid. Regulatory guidelines (USP/EP and ICH Q3A/B) require the exact structural match to establish precise relative retention times (RRT) and relative response factors (RRF) during chromatographic profiling. Because the ethyl substitution alters the compound's lipophilicity and UV absorption profile compared to the isopropyl or butyl derivatives, using a surrogate standard would result in inaccurate quantification of this specific process-related impurity. Consequently, failing to procure the exact CAS 58155-35-4 standard prevents the successful validation of stability-indicating methods and risks regulatory rejection of torsemide API or tablet batches due to unverified impurity limits[1].
Replacement with torsemide parent API leads to different chromatographic behavior and may cause impurity misidentification.
Substituting with any other torsemide-related impurity (e.g., Impurity A, B, D) invalidates impurity profiling and fails pharmacopoeial specificity requirements.
In validated stability-indicating RP-UPLC methods, the exact Desisopropyl ethyl torsemide standard is required to prove system suitability by demonstrating baseline resolution from the parent torsemide API. Despite differing by only a single methylene unit (an ethyl group replacing the API's isopropyl group), the standard achieves distinct retention on C18 columns with highly linear calibration (r² > 0.999) across the 0.025% to 1.0% quantification range[1].
| Evidence Dimension | Chromatographic Linearity and Separation |
| Target Compound Data | Distinct retention with r² > 0.999 (0.025–1.0% range) |
| Comparator Or Baseline | Torsemide API (isopropyl parent) |
| Quantified Difference | Baseline resolution achieved despite only a -CH2- structural difference |
| Conditions | Zorbax SB-C18 column, binary gradient elution, UV detection at 288 nm |
Procurement of this specific standard is mandatory to pass ICH method validation for specificity, proving the analytical method can distinguish the ethyl impurity from the active ingredient.
Desisopropyl ethyl torsemide is utilized to benchmark the purity of torsemide formulations against strict pharmacopeial and ICH Q3B limits. The standard is used to calibrate HPLC detectors to ensure the impurity does not exceed typical qualification thresholds (0.15%) or reporting thresholds (0.05%) in finished dosage forms. Substituting this standard with the API or a different analog invalidates the relative response factor (RRF), leading to non-compliant batch release [1].
| Evidence Dimension | Regulatory Impurity Limit Validation |
| Target Compound Data | Quantification down to <0.05% reporting thresholds |
| Comparator Or Baseline | Uncalibrated generic surrogate |
| Quantified Difference | Prevents >10-20% quantification errors caused by incorrect RRFs |
| Conditions | Routine QC batch release testing for Torsemide tablets/injections |
Without the exact CAS 58155-35-4 standard, QC labs cannot legally certify that torsemide batches meet the ICH/USP impurity limits required for commercial sale.
During forced degradation studies of torsemide, the specific quantification of Impurity C is necessary to map degradation pathways and calculate mass balance. Because torsemide exhibits significant degradation under acidic conditions (up to 10.8%) compared to basic conditions (0.4%), the Impurity C standard is critical for tracking specific hydrolytic cleavage events of the sulfonylurea linkage over time [1].
| Evidence Dimension | Degradation Tracking Specificity |
| Target Compound Data | Accurate quantification in 10.8% acidic degradation matrices |
| Comparator Or Baseline | Basic degradation matrices (0.4%) |
| Quantified Difference | 27-fold higher degradation tracking required in acidic vs. basic conditions |
| Conditions | Acidic vs. basic forced degradation of torsemide at 288 nm |
Allows formulation scientists to accurately profile the pH-dependent degradation pathways of torsemide during drug product development.
Desisopropyl ethyl torsemide is primarily procured by pharmaceutical QC laboratories to execute USP and EP monograph testing for torsemide API and finished dosage forms. It serves as the definitive reference standard to confirm that Impurity C levels do not exceed regulatory limits, ensuring batch compliance and patient safety [1].
Analytical development teams utilize this compound to validate the specificity, limit of detection (LOD), and limit of quantification (LOQ) of new RP-HPLC and UPLC methods. By spiking torsemide samples with this standard, chemists can prove baseline resolution between the ethyl impurity and the isopropyl API on C18 columns [2].
During the formulation of novel torsemide delivery systems, this standard is used to monitor impurity growth under accelerated environmental stress. It enables the accurate calculation of shelf-life by tracking the specific hydrolytic and thermal degradation pathways of the sulfonylurea linkage [2].
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